5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid

• Molecular Formula: C8H11BrO2
• Molecular Weight: 219.08 g/mol
• SMILES: C1CC2(CC(C1)(C2)Br)C(=O)O
• InChI: InChI=1S/C8H11BrO2/c9-8-3-1-2-7(4-8,5-8)6(10)11/h1-5H2,(H,10,11)
• InChIKey: IZVTVNLRLCAJGR-UHFFFAOYSA-N

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid: Properties and Sourcing

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid (CAS 168974-64-9) is a C1-bridgehead-substituted bicyclo[3.1.1]heptane (BCHep) derivative with molecular formula C8H11BrO2 and molecular weight 219.08 g/mol . It incorporates a tertiary bromide at the 5-position and a carboxylic acid functional group at the bridgehead, distinguishing it from the corresponding methyl ester analog (CAS 91239-76-8, C9H13BrO2, MW 233.10) . The bicyclo[3.1.1]heptane scaffold itself has emerged as a privileged three-dimensional bioisostere for meta-substituted benzene rings in contemporary drug discovery [1], offering a geometrically accurate replacement with a substituent exit vector angle of approximately 120° [2]. The compound serves as a versatile synthetic intermediate where the bridgehead bromide provides a reactive handle for nucleophilic substitution or cross-coupling, while the carboxylic acid moiety enables amide bond formation, esterification, and other standard acid-derived transformations.

Dual orthogonal handles: Free bridgehead carboxylic acid paired with a tertiary bromide enables independent, sequential diversification without protecting-group interconversion.

BCHep bioisostere scaffold: The bicyclo[3.1.1]heptane core provides a ~120° exit vector angle, reported to mimic meta-disubstituted benzene geometry for aromatic replacement campaigns.

Workflow integration: Supports amide coupling at the acid terminus alongside nucleophilic substitution or cross-coupling at the bridgehead bromide in a single building block.

• [1] Frank, N. et al. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. Nature 611, 721–726 (2022). DOI: 10.1038/s41586-022-05290-z. View Source
• [2] Paul, B. et al. Synthesis of bicyclo[3.1.1]heptanes, meta-substituted arene isosteres, from [3.1.1]propellane. Nat. Protoc. 20, 2056–2082 (2025). DOI: 10.1038/s41596-024-01109-5. View Source

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid: Irreplaceable Features

Within the bicyclo[3.1.1]heptane (BCHep) chemical space, seemingly minor structural variations produce substantial differences in synthetic utility, reactivity profile, and application scope. The bridgehead bromide at the 5-position of 5-bromobicyclo[3.1.1]heptane-1-carboxylic acid represents a uniquely reactive tertiary electrophilic center that is geometrically constrained by the rigid bicyclic framework [1]. In contrast, analogs such as methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate (CAS 91239-76-8) or tert-butyl 5-(bromomethyl)bicyclo[3.1.1]heptane-1-carboxylate (CAS 122699-69-8) [2] exhibit fundamentally different physicochemical and reactive properties due to their ester protecting groups, which require additional deprotection steps prior to further functionalization and alter solubility and stability profiles. Other in-class alternatives like 5-(methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid (CAS 110371-28-3) [3] lack the halogen handle entirely, precluding cross-coupling or nucleophilic displacement chemistry at the 5-position. The combination of a free carboxylic acid and a reactive bridgehead bromide in a single, compact BCHep framework is not readily duplicated by generic substitution with structurally adjacent compounds, necessitating procurement of the specific CAS entity for applications requiring dual orthogonal functionalization handles.

Free carboxylic acidThis product

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Methyl ester analog (CAS 91239-76-8) requires an additional deprotection step that may compromise the acid-sensitive bridgehead bromide.

Bridgehead C-Br handleThis product

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Exocyclic bromomethyl analogs undergo SN2-preferred pathways; the constrained tertiary electrophile profile may not transfer directly.

meta-Benzene geometry (120°)This product

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BCP scaffolds (180° exit vector) only mimic para-substitution; meta-bioisostere spatial mapping cannot be replicated with alternative saturated cores.

Dual orthogonal handlesThis product

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Halogen-free BCHep analogs lack cross-coupling entry points; monofunctional 1-bromo-BCHep offers no acid conjugation site for parallel diversification.

• [1] Frank, N. et al. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. Nature 611, 721–726 (2022). DOI: 10.1038/s41586-022-05290-z. View Source
• [2] ChemSrc. Tert-butyl 5-(bromomethyl)bicyclo[3.1.1]heptane-1-carboxylate. CAS 122699-69-8. View Source
• [3] TCI Europe N.V. 5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid. CAS 110371-28-3. View Source

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid: Comparative Evidence

Bridgehead vs. Exocyclic Bromide Reactivity

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid features a tertiary bridgehead bromide at the C5 position, which confers distinct reactivity compared to exocyclic bromomethyl analogs. The bridgehead bromide is positioned at a sterically constrained tertiary carbon within the rigid bicyclo[3.1.1]heptane framework, whereas tert-butyl 5-(bromomethyl)bicyclo[3.1.1]heptane-1-carboxylate (CAS 122699-69-8) contains a primary alkyl bromide on an exocyclic methylene linker [1]. This structural difference translates to a fundamentally different electrophilic reactivity profile: bridgehead tertiary bromides undergo SN1-type solvolysis via carbocation intermediates with unique stereoelectronic constraints imposed by the bicyclic framework [2], while primary bromomethyl groups preferentially react via SN2 pathways. The bridgehead position also introduces geometric constraints for cross-coupling applications that cannot be achieved with flexible bromomethyl substituents.

Bridgehead vs. Exocyclic Br

Class-level inference

Tertiary bridgehead C-Br (SN1-capable via constrained carbocation) vs. primary exocyclic –CH₂Br (SN2-favored); mechanistic divergence reported for bicyclo[3.1.1]heptane systems.

Supports distinct mechanistic pathway selection for nucleophilic displacement or cross-coupling.

Inferred from general bridgehead halide reactivity patterns; direct kinetic data to verify.

Evidence Dimension	Electrophilic carbon type and predicted substitution mechanism
Target Compound Data	Tertiary bridgehead C-Br (C5 position); SN1-favored solvolysis via constrained bridgehead carbocation
Comparator Or Baseline	Tert-butyl 5-(bromomethyl)bicyclo[3.1.1]heptane-1-carboxylate (CAS 122699-69-8): Primary C-Br (exocyclic -CH2Br); SN2-favored reactivity
Quantified Difference	Tertiary bridgehead vs. primary exocyclic electrophile; mechanistic divergence (SN1-capable vs. SN2-restricted) with different stereoelectronic outcomes
Conditions	Inferred from general bridgehead halide reactivity patterns established for bicyclo[3.1.1]heptane systems [2]

Why This Matters

The bridgehead tertiary bromide provides a geometrically constrained electrophilic center that cannot be replicated by exocyclic bromomethyl analogs, enabling distinct synthetic transformations including carbocation-mediated rearrangements and stereoelectronically controlled cross-coupling reactions.

• [1] ChemSrc. Tert-butyl 5-(bromomethyl)bicyclo[3.1.1]heptane-1-carboxylate. CAS 122699-69-8. View Source
• [2] Scilit. Synthesis of Bridgehead Halides by Barton Halodecarboxylation. Applicable to labile bromides such as 1-bromobicyclo[3.1.1]heptane for which the usual Hunsdiecker reaction fails. View Source

Direct Carboxylic Acid Conjugation vs. Protected Esters

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid (CAS 168974-64-9, C8H11BrO2, MW 219.08) contains a free carboxylic acid moiety at the bridgehead position, enabling direct conjugation via amide bond formation or esterification without requiring a deprotection step . In contrast, the closest commercially available analog methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate (CAS 91239-76-8, C9H13BrO2, MW 233.10) [1] contains a methyl ester protecting group that must be hydrolyzed under basic or acidic conditions prior to further acid-derived functionalization. This additional synthetic step reduces overall yield efficiency and introduces potential side reactions with the acid-sensitive bridgehead bromide. The free acid form also offers differential solubility properties and direct compatibility with aqueous coupling conditions that are inaccessible to the methyl ester analog.

Free Acid vs. Methyl Ester

Head-to-head

Free –COOH: 0 additional steps for amide/ester formation. Methyl ester (CAS 91239-76-8): requires +1 deprotection step; MW 233.10 vs. 219.08.

Eliminates a deprotection step and reduces risk of acid-/base-induced bromide degradation.

Based on vendor structural specifications; reaction-condition compatibility to verify.

Evidence Dimension	Functional group availability for direct conjugation
Target Compound Data	Free carboxylic acid (-COOH); 0 additional synthetic steps for amide/ester formation; MW 219.08
Comparator Or Baseline	Methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate (CAS 91239-76-8): Methyl ester (-COOCH3); requires +1 deprotection step; MW 233.10
Quantified Difference	MW difference: 14.02 g/mol; synthetic step reduction: 1 fewer step (deprotection eliminated) when using free acid
Conditions	Comparative analysis based on structural and physicochemical data from vendor specifications [1]

Why This Matters

The free carboxylic acid eliminates a synthetic deprotection step, improving overall yield efficiency and reducing the risk of acid/base-induced degradation of the bridgehead bromide during methyl ester hydrolysis.

• [1] ChemSrc. Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-bromo-, methyl ester. CAS 91239-76-8, Molecular Formula C9H13BrO2, Molecular Weight 233.10. View Source

BCHep Scaffold Geometry for meta-Benzene Bioisostere

The bicyclo[3.1.1]heptane (BCHep) scaffold provides a geometrically precise bioisosteric replacement for meta-substituted benzene rings, with bridgehead substituent exit vectors mapping onto an angle of approximately 120° [1][2]. This spatial arrangement accurately reproduces the geometry of meta-disubstituted arenes (120° exit vector angle, ~0° dihedral angle), a feat that previous saturated isostere scaffolds including bicyclo[2.2.1]heptane, bicyclo[2.1.1]hexane, and 2-oxabicyclo[2.1.1]hexane could not fully achieve [3][4]. In comparison, the widely used bicyclo[1.1.1]pentane (BCP) scaffold is geometrically suited only for para-substituted benzene replacement (180° exit vector angle) , making BCHep the only validated saturated hydrocarbon bioisostere with accurate meta-benzene geometry. For 5-bromobicyclo[3.1.1]heptane-1-carboxylic acid, this scaffold confers predictable spatial positioning of the bromide and carboxylic acid substituents, enabling rational design of meta-substituted aryl mimetics.

Exit Vector Geometry

Class-level inference

~120° (BCHep) vs. 180° (BCP) vs. imprecise geometry in bicyclo[2.2.1]heptane and bicyclo[2.1.1]hexane scaffolds.

Supports accurate meta-substituted arene bioisostere design; para-oriented scaffolds cannot substitute.

Validated by X-ray crystallography and computational modeling per Nature 2022.

Evidence Dimension	Substituent exit vector geometry (angle between bridgehead substituents)
Target Compound Data	Bicyclo[3.1.1]heptane scaffold: exit vector angle ~120° (meta-benzene mimic) [1]
Comparator Or Baseline	Bicyclo[1.1.1]pentane (BCP) scaffold: exit vector angle 180° (para-benzene mimic only); bicyclo[2.2.1]heptane: inaccurate meta geometry [3]
Quantified Difference	120° (BCHep) vs. 180° (BCP) vs. non-precise alternatives (bicyclo[2.2.1]heptane, bicyclo[2.1.1]hexane)
Conditions	Geometric analysis from X-ray crystallography and computational modeling [1][4]

Why This Matters

The 120° exit vector geometry makes 5-bromobicyclo[3.1.1]heptane-1-carboxylic acid a structurally validated starting point for synthesizing saturated bioisosteres of meta-substituted phenyl-containing pharmacophores, a capability that para-oriented scaffolds like BCP cannot provide.

• [1] Frank, N. et al. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. Nature 611, 721–726 (2022). DOI: 10.1038/s41586-022-05290-z. View Source
• [2] Paul, B. et al. Synthesis of bicyclo[3.1.1]heptanes, meta-substituted arene isosteres, from [3.1.1]propellane. Nat. Protoc. 20, 2056–2082 (2025). DOI: 10.1038/s41596-024-01109-5. View Source
• [3] Domainex Synthesis Group. Synthesis in Review: Bicyclo[3.1.1]heptanes (BCHeps) as bioisosteres for meta-substituted benzenes. Blog post (2023). View Source
• [4] Taylor & Francis. Bridge-Fused Rings as m-Phenyl Bioisosteres. In Drug Discovery with Privileged Building Blocks (2021). View Source

Dual Orthogonal Bromide and Carboxylic Acid Handles

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid uniquely combines a reactive bridgehead bromide and a free carboxylic acid within the same compact BCHep framework (C8H11BrO2, MW 219.08) . This orthogonal functionalization capability distinguishes it from mono-functional analogs that lack either the halogen handle or the acid moiety. 5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid (CAS 110371-28-3, C10H14O4) [1] contains two carboxylic acid-derived groups (one free acid, one methyl ester) but no halogen for cross-coupling chemistry. Conversely, 1-bromobicyclo[3.1.1]heptane [2] offers the bridgehead bromide but lacks any carboxylic acid functionality, precluding direct amide/ester diversification. The simultaneous presence of both functional handles in 5-bromobicyclo[3.1.1]heptane-1-carboxylic acid enables parallel or sequential diversification strategies, where the acid can be coupled to one molecular fragment while the bromide is independently functionalized via nucleophilic substitution or transition metal-catalyzed cross-coupling.

Orthogonal Handle Count

Head-to-head

2 orthogonal handles (C-Br + –COOH) vs. 1 handle (1-bromo-BCHep) vs. 0 halogen handles (5-methoxycarbonyl analog, CAS 110371-28-3).

Enables divergent library synthesis from a single bifunctional building block.

Structural comparison based on CAS registry data; synthetic scope to verify per target substrate.

Evidence Dimension	Number and type of orthogonal functional handles per molecule
Target Compound Data	2 orthogonal handles: bridgehead C-Br (electrophile/cross-coupling site) + -COOH (conjugation site)
Comparator Or Baseline	5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid (CAS 110371-28-3): 0 halogen handles, 2 carboxyl-derived handles; 1-bromobicyclo[3.1.1]heptane: 1 halogen handle, 0 carboxyl handles [1][2]
Quantified Difference	2 orthogonal handles (target) vs. 1 handle (1-bromo-BCHep) vs. 0 halogen handles (5-methoxycarbonyl analog)
Conditions	Structural comparison based on CAS registry data [1][2]

Why This Matters

The dual orthogonal handles enable divergent library synthesis from a single building block, maximizing synthetic efficiency and minimizing the number of distinct starting materials required for generating structurally diverse BCHep derivatives.

• [1] TCI Europe N.V. 5-(Methoxycarbonyl)bicyclo[3.1.1]heptane-1-carboxylic acid. CAS 110371-28-3. View Source
• [2] Scilit. Synthesis of Bridgehead Halides by Barton Halodecarboxylation. Applicable to labile bromides such as 1-bromobicyclo[3.1.1]heptane. View Source

Scalable Synthesis via [3.1.1]Propellane

The bicyclo[3.1.1]heptane scaffold, including functionalized derivatives such as BCHep carboxylic acids, is accessible through a validated multigram-scale synthetic route starting from the common intermediate [3.1.1]propellane [1]. This methodology proceeds in five steps from commercially available ethyl 4-chlorobutanoate with an overall yield of 26–37% and has been demonstrated at multigram scale [2]. [3.1.1]Propellane undergoes radical ring-opening with various alkyl iodides to generate BCHep iodides, which can subsequently be elaborated to carboxylic acids via hydrolysis/oxidation with a total synthesis time of approximately 40 hours for the acid product [3]. This established route contrasts with earlier, less scalable methods that relied on ring expansion of bicyclo[1.1.1]pentanes or cyclization of cyclohexane dicarboxylates, which offered limited substrate scope and required lengthy or low-yielding sequences [4]. The availability of a validated scalable synthetic route reduces supply chain uncertainty and supports procurement for programs requiring gram-to-multigram quantities.

Scalable [3.1.1]Propellane Route

Class-level inference

5 steps from ethyl 4-chlorobutanoate; 26–37% overall yield; multigram demonstrated; ~40 h to carboxylic acid product.

Supports gram-to-multigram procurement planning for discovery-to-preclinical programs.

Per Nature Protocols 2025 methodology; actual lot yields and lead times subject to supplier confirmation.

Evidence Dimension	Scalability and synthetic accessibility of scaffold
Target Compound Data	BCHep scaffold accessible via [3.1.1]propellane: 5 steps, 26–37% overall yield, multigram demonstrated; ~40 h for carboxylic acid product [2][3]
Comparator Or Baseline	Earlier BCHep routes: ring expansion of BCPs or cyclization of cyclohexane dicarboxylates; limited scope, lengthy and/or low-yielding sequences [4]
Quantified Difference	Multigram demonstrated vs. prior milligram-scale limitations; 5 steps, 26–37% yield vs. prior non-scalable sequences
Conditions	Synthesis of [3.1.1]propellane and conversion to BCHep derivatives per Nature Protocols methodology [2]

Why This Matters

The established multigram-scale synthetic route via [3.1.1]propellane ensures reliable supply of BCHep derivatives, reducing procurement risk for programs that may require scale-up from discovery to preclinical development.

• [1] Frank, N. et al. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. Nature 611, 721–726 (2022). DOI: 10.1038/s41586-022-05290-z. View Source
• [2] Paul, B. et al. Synthesis of bicyclo[3.1.1]heptanes, meta-substituted arene isosteres, from [3.1.1]propellane. Nat. Protoc. 20, 2056–2082 (2025). DOI: 10.1038/s41596-024-01109-5. View Source
• [3] PubMed. Synthesis of bicyclo[3.1.1]heptanes, meta-substituted arene isosteres, from [3.1.1]propellane. PMID: 39962198. View Source
• [4] Domainex Synthesis Group. Synthesis in Review: Bicyclo[3.1.1]heptanes (BCHeps) as bioisosteres for meta-substituted benzenes (2023). View Source

ADME Enhancement over Parent Aromatic Compounds

Incorporation of the bicyclo[3.1.1]heptane (BCHep) scaffold as a bioisosteric replacement for aromatic rings has been quantitatively demonstrated to improve ADME properties. In a comparative study of Sonidegib analogues, replacement of the central benzene ring with 3-oxabicyclo[3.1.1]heptane yielded a patent-free analogue with nanomolar potency, reduced lipophilicity, and improved water solubility exceeding 500% relative to the parent drug [1]. Furthermore, in a validation study of aryl-fused BCHeps as naphthyl bioisosteres, BCHep-based replacement of the naphthalene ring in the AhR antagonist ezutromid resulted in retention of biological activity while improving metabolic stability toward CYP-mediated metabolism and reducing the fraction of sp2-hybridized carbons (Fsp2) [2]. In the foundational Nature study, comparison of ADME properties of BCHep-containing drug analogues revealed enhanced metabolic stability relative to their parent arene-containing drugs [3]. These class-level improvements in ADME parameters provide a strong scientific rationale for prioritizing BCHep-based building blocks like 5-bromobicyclo[3.1.1]heptane-1-carboxylic acid in lead optimization programs targeting aromatic replacement.

ADME Enhancement

Class-level inference

BCHep-containing analogues: reported >500% water solubility improvement (Sonidegib analogue) and enhanced CYP metabolic stability vs. parent arenes.

Supports developability-driven aromatic replacement studies in lead optimization.

Class-level ADME trends from literature; compound-specific ADME profiling required for each derivative.

Evidence Dimension	Physicochemical and metabolic properties (water solubility, metabolic stability)
Target Compound Data	BCHep-containing analogues: enhanced metabolic stability, reduced lipophilicity, >500% improved water solubility (Sonidegib analogue case) [1][3]
Comparator Or Baseline	Parent arene-containing drugs and lead compounds (Sonidegib, ezutromid with naphthalene ring) [1][2]
Quantified Difference	>500% increase in water solubility for 3-oxa-BCHep Sonidegib analogue; improved CYP metabolic stability (quantified in supporting information [2])
Conditions	ADME assays comparing BCHep analogues to parent aromatic compounds in drug discovery contexts [1][2][3]

Why This Matters

The demonstrated ADME improvements of BCHep-containing analogues over parent aromatics provide a data-driven justification for selecting 5-bromobicyclo[3.1.1]heptane-1-carboxylic acid as a building block in medicinal chemistry programs aimed at improving the developability profile of aromatic-containing lead series.

• [1] 3-Oxabicyclo[3.1.1]heptane as an Isostere of meta-Benzene. Replacement of central benzene ring in Sonidegib provided patent-free analogue with nanomolar potency, reduced lipophilicity, and improved water solubility (>500%). View Source
• [2] Kerckhoffs, A. et al. Synthesis of Aryl-fused Bicyclo[3.1.1]heptanes (BCHeps) and Validation as Naphthyl Bioisosteres. ChemRxiv (2024). DOI: 10.26434/chemrxiv-2024-t0t94. View Source
• [3] Frank, N. et al. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. Nature 611, 721–726 (2022). DOI: 10.1038/s41586-022-05290-z. View Source

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid: Key Applications

meta-Benzene Bioisostere Synthesis for Lead Optimization

This compound serves as a foundational building block for synthesizing saturated bioisosteres of meta-substituted phenyl-containing pharmacophores. The BCHep scaffold provides a geometrically precise 120° exit vector angle that accurately mimics meta-disubstituted benzene geometry, a spatial arrangement that alternative scaffolds (bicyclo[1.1.1]pentane, bicyclo[2.2.1]heptane) cannot replicate [1]. In practice, the carboxylic acid can be coupled to an amine-containing molecular fragment (e.g., via amide bond formation), while the bridgehead bromide enables parallel diversification through nucleophilic substitution or transition metal-catalyzed cross-coupling. This orthogonal functionalization strategy supports systematic structure-activity relationship (SAR) exploration of meta-arene replacement candidates, with demonstrated ADME benefits including enhanced metabolic stability relative to parent aromatics [2].

Divergent Library Synthesis via Orthogonal Handles

The simultaneous presence of a free carboxylic acid and a reactive bridgehead bromide enables efficient divergent library synthesis from a single starting material [1]. Medicinal chemistry teams can couple the acid moiety to a constant scaffold (e.g., a target-binding pharmacophore) while varying the bromide-derived substituent through parallel cross-coupling with diverse aryl, heteroaryl, or alkyl nucleophiles. This approach maximizes the number of structurally diverse analogues synthesized per unit of starting material, improving workflow efficiency in hit-to-lead and lead optimization campaigns. The free acid form eliminates the deprotection step required for methyl ester analogs (CAS 91239-76-8), reducing synthetic sequence length and minimizing exposure of the acid-labile bridgehead bromide to hydrolytic conditions .

Scale-Up Supply: Gram to Multigram Quantities

The bicyclo[3.1.1]heptane scaffold is accessible via a validated multigram-scale synthetic route starting from [3.1.1]propellane, with established methodology for conversion to BCHep carboxylic acids [1]. This supply chain transparency reduces procurement risk for programs anticipating scale-up from discovery (milligram) to preclinical development (gram-to-multigram) quantities. The documented synthetic route—five steps from commercially available ethyl 4-chlorobutanoate with 26–37% overall yield and ~40-hour synthesis time for carboxylic acid products—provides a reliable framework for sourcing or custom synthesis [2]. Programs requiring BCHep-based meta-arene isosteres can proceed with confidence that scaffold supply will not become a bottleneck during progression from exploratory chemistry to advanced lead optimization.

Bifunctional Scaffold for Metabolic Stability Optimization

5-Bromobicyclo[3.1.1]heptane-1-carboxylic acid is ideally positioned for medicinal chemistry programs targeting metabolic stability improvement via aromatic ring replacement. The BCHep scaffold has been validated in multiple drug discovery contexts as a bioisostere that enhances metabolic stability relative to parent arenes: 3-oxa-BCHep replacement in Sonidegib improved water solubility >500% while maintaining nanomolar potency [1], and aryl-fused BCHep replacement of naphthalene in ezutromid improved CYP-mediated metabolic stability while retaining biological activity and reducing Fsp2 . The free carboxylic acid of this compound enables direct conjugation to amine-containing pharmacophores, while the bridgehead bromide provides a handle for introducing additional substituents or linking groups. This dual functionality supports systematic exploration of meta-substituted aromatic replacements in lead series where metabolic soft spots or poor solubility limit developability [2].

Application

Selection Property

Validation Focus

meta-Arene bioisostere synthesis

BCHep scaffold geometry (~120° exit vector)

Spatial mimicry of meta-disubstituted benzene in SAR campaigns

Divergent library synthesis

Orthogonal C-Br / –COOH handles

Parallel diversification without protecting-group interconversion

Scale-up procurement planning

Validated multigram synthetic route

Supply-chain continuity from discovery-scale to preclinical quantities

Metabolic stability optimization

BCHep-mediated ADME profile

CYP stability, aqueous solubility, and Fsp₂ reduction endpoints

• [1] Frank, N. et al. Synthesis of meta-substituted arene bioisosteres from [3.1.1]propellane. Nature 611, 721–726 (2022). DOI: 10.1038/s41586-022-05290-z. View Source
• [2] Paul, B. et al. Synthesis of bicyclo[3.1.1]heptanes, meta-substituted arene isosteres, from [3.1.1]propellane. Nat. Protoc. 20, 2056–2082 (2025). DOI: 10.1038/s41596-024-01109-5. View Source